Cas no 2229476-96-2 (1-(2-ethynylphenyl)-4-hydroxycyclohexane-1-carboxylic acid)

• Product Name: 1-(2-ethynylphenyl)-4-hydroxycyclohexane-1-carboxylic acid
• CAS No: 2229476-96-2
• MF: C₁₅H₁₆O₃
• MW: 244.285744667053
• CID: 6561484
• PubChem ID: 165709790
• Update Time: 2025-05-21

1-(2-ethynylphenyl)-4-hydroxycyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-ethynylphenyl)-4-hydroxycyclohexane-1-carboxylic acid
• EN300-1818859
• 2229476-96-2

• Inchi： 1S/C15H16O3/c1-2-11-5-3-4-6-13(11)15(14(17)18)9-7-12(16)8-10-15/h1,3-6,12,16H,7-10H2,(H,17,18)
• InChI Key： OUGMDZWUJKQYEK-UHFFFAOYSA-N
• SMILES： OC1CCC(C(=O)O)(C2C=CC=CC=2C#C)CC1

Computed Properties

• Exact Mass: 244.109944368g/mol
• Monoisotopic Mass: 244.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 57.5Ų

Additional information on 1-(2-ethynylphenyl)-4-hydroxycyclohexane-1-carboxylic acid

Comprehensive Overview of 1-(2-ethynylphenyl)-4-hydroxycyclohexane-1-carboxylic acid (CAS No. 2229476-96-2)

1-(2-ethynylphenyl)-4-hydroxycyclohexane-1-carboxylic acid (CAS No. 2229476-96-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique ethynylphenyl and hydroxycyclohexane moieties, exhibits versatile chemical properties, making it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, owing to its structural features that mimic bioactive scaffolds.

The compound's carboxylic acid group and hydroxycyclohexane ring system contribute to its ability to form hydrogen bonds, enhancing its solubility and reactivity in aqueous environments. This property is critical for its use in medicinal chemistry, where solubility and bioavailability are key factors. Recent studies have explored its role in designing small-molecule inhibitors targeting enzymes involved in inflammatory pathways, aligning with the growing demand for novel anti-inflammatory agents.

In the context of green chemistry, 1-(2-ethynylphenyl)-4-hydroxycyclohexane-1-carboxylic acid has been investigated as a building block for sustainable polymer synthesis. Its ethynyl group allows for click chemistry reactions, a popular topic in materials science due to its efficiency and minimal byproduct formation. This aligns with the global push toward eco-friendly manufacturing processes, a hot topic among researchers and industry professionals.

Another area of interest is the compound's potential in catalysis. The hydroxycyclohexane moiety can act as a chiral auxiliary, enabling asymmetric synthesis—a technique highly sought after in the production of enantiomerically pure pharmaceuticals. This application resonates with the increasing focus on precision medicine, where tailored therapies require high-purity compounds.

From a structural-activity relationship (SAR) perspective, the compound's rigid cyclohexane ring and flexible ethynylphenyl side chain offer a balance of stability and adaptability, making it a promising candidate for molecular docking studies. Computational chemists frequently search for such scaffolds to predict binding affinities with target proteins, a trend driven by the rise of AI-driven drug discovery.

In summary, 1-(2-ethynylphenyl)-4-hydroxycyclohexane-1-carboxylic acid (CAS No. 2229476-96-2) is a multifaceted compound with broad applications in pharmaceuticals, materials science, and catalysis. Its unique structure and reactivity profile position it as a key player in advancing research across these disciplines, addressing contemporary challenges such as sustainable synthesis and targeted drug design.